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Compound of Interest

Compound Name: Tetramethylol acetylenediurea

Cat. No.: B036141 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Tetramethylol acetylenediurea
(TMAD), a versatile chemical compound with significant applications across various industries.

This document delves into its chemical identity, properties, synthesis, and mechanisms of

action, with a focus on providing detailed information for research and development purposes.

Chemical Identity: Synonyms and Alternative Names
Tetramethylol acetylenediurea is known by a variety of names in scientific literature and

commercial applications. A comprehensive list of its synonyms and identifiers is provided in

Table 1 for clear identification and cross-referencing.
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Identifier Type Value

Common Name Tetramethylol acetylenediurea

IUPAC Name
1,3,4,6-tetrakis(hydroxymethyl)-3a,6a-

dihydroimidazo[4,5-d]imidazole-2,5-dione

CAS Number 5395-50-6[1][2][3][4][5]

Synonyms

Tetramethylol glycoluril, Tetramethylol acetyl,

Tetrahydroxy glycoluril, Tetramethylol

acetylenedurea, Tetramethylol acetylene

diuriene, TMAD, Fixapret 140,

Tetrakis(hydroxymethyl)glycoluril, Protectol TD,

Cymel 1172[4][5][6]

Physicochemical Properties
A summary of the key physicochemical properties of Tetramethylol acetylenediurea is

presented in Table 2, offering a quick reference for its material characteristics.

Property Value

Molecular Formula C₈H₁₄N₄O₆[2][3]

Molecular Weight 262.22 g/mol [2][3]

Appearance White crystalline powder[1][4]

Melting Point 137-138 °C[4][5]

Boiling Point (Predicted) 624.2 ± 55.0 °C[4]

Density (Predicted) 1.697 ± 0.06 g/cm³[4]

pKa (Predicted) 13.90 ± 0.10[1][4]

Solubility
Soluble in water. Slightly soluble in Chloroform,

DMSO, and Methanol (sonicated).[1][4]
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Synthesis of Tetramethylol Acetylenediurea: An
Experimental Protocol
The synthesis of Tetramethylol acetylenediurea is primarily achieved through the reaction of

glycoluril (acetylenediurea) with formaldehyde.[4] A detailed experimental protocol is outlined

below.

Materials:

Glycoluril (acetylenediurea)

44% aqueous formaldehyde solution

0.5 N Sodium Hydroxide (NaOH) solution

Methanol

Equipment:

Reaction vessel with a mechanical stirrer, thermometer, and reflux condenser

Vacuum distillation apparatus

Filtration apparatus

Drying oven

Procedure:

Reaction Setup: To a suitable reaction vessel, add 688 parts (10 mol) of a 44% aqueous

formaldehyde solution. Adjust the pH to 8.7 with approximately 22 parts of 0.5 N NaOH

solution.[4]

Addition of Glycoluril: Maintain the temperature of the reaction system at 40 °C and add 284

parts (2 mol) of glycoluril.[4]

Reaction Progression: Gradually increase the temperature to 55 °C. Most of the glycoluril will

dissolve as the reaction proceeds.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b036141?utm_src=pdf-body
https://www.benchchem.com/product/b036141?utm_src=pdf-body
https://www.smolecule.com/products/s704146
https://www.smolecule.com/products/s704146
https://www.smolecule.com/products/s704146
https://www.smolecule.com/products/s704146
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


pH Adjustment: After approximately 15 minutes, adjust the pH of the reaction mixture to 8.0

with about 5 parts of 0.5 N NaOH solution to obtain a clear, light-yellow solution.[4]

Concentration: Subject the solution to reduced pressure distillation at 50 °C to remove water

until approximately 640 parts of the solution remain in the reaction vessel.[4]

Precipitation: Pour the concentrated, syrupy product into 800 parts of methanol. A white

crystalline precipitate of Tetramethylol acetylenediurea will form.[4]

Isolation and Drying: Filter the precipitate and dry it to obtain the final product. The expected

yield is approximately 483 parts (92%), with a melting point of 132-136 °C.[4]

Reactants

Reaction Process Product

Glycoluril

Reaction at 40-55°C
pH 8.0-8.7

Aqueous Formaldehyde (44%)

Reduced Pressure Distillation at 50°C Precipitation in Methanol Filtration & Drying Tetramethylol Acetylenediurea

Click to download full resolution via product page

Caption: Synthesis workflow for Tetramethylol acetylenediurea.

Applications and Methodologies
Tetramethylol acetylenediurea's primary utility stems from its function as a crosslinking agent

and a formaldehyde-releasing biocide.

Crosslinking Agent in Coatings and Adhesives
In water-based coatings and adhesives, TMAD enhances durability, adhesion, and mechanical

properties.[1][5] The four methylol groups can react with functional groups like hydroxyls

present in polymer binders, forming a stable crosslinked network upon curing.
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General Methodology:

Formulation: TMAD is incorporated into the aqueous phase of a coating or adhesive

formulation. The concentration will vary depending on the desired crosslinking density and

final properties.

Application: The formulation is applied to the substrate.

Curing: The coated substrate is subjected to a curing process, typically involving elevated

temperatures, to facilitate the crosslinking reaction.

Textile Finishing
As a textile-finishing resin, TMAD is used to impart wrinkle resistance and dimensional stability

to fabrics, particularly those made of cotton and its blends.[6] It acts by crosslinking the

cellulose fibers.

General Methodology:

Padding: The textile is passed through a solution containing TMAD, a catalyst (e.g., a Lewis

acid), and other finishing agents.

Drying: The treated fabric is dried to remove excess water.

Curing: The dried fabric is heated in an oven to induce the crosslinking reaction between

TMAD and the cellulose fibers.

Biocidal and Antimicrobial Agent
The biocidal activity of Tetramethylol acetylenediurea is attributed to the slow release of

formaldehyde in the presence of water. Formaldehyde is a potent biocide that acts by

denaturing proteins and disrupting cellular processes in microorganisms. This property makes

TMAD a useful preservative in various industrial products.

The hydrolysis of TMAD to release formaldehyde is a key aspect of its antimicrobial function.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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